Cas no 1538896-98-8 (ETHYL 3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)PROPANOATE)

• Product Name: ETHYL 3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)PROPANOATE
• CAS No: 1538896-98-8
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 4604741
• PubChem ID: 80129836
• Update Time: 2025-05-19

ETHYL 3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)PROPANOATE

• Inchi： 1S/C8H12N2O3/c1-3-12-8(11)5-4-7-9-6(2)10-13-7/h3-5H2,1-2H3
• InChI Key： SYOGLAFNKZBXKT-UHFFFAOYSA-N
• SMILES： O1C(CCC(OCC)=O)=NC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ETHYL 3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)PROPANOATE

ETHYL 3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)PROPANOATE (CAS No. 1538896-98-8): A Comprehensive Overview

Ethyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate, identified by its CAS number 1538896-98-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural uniqueness of ethyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate lies in its combination of a propionate moiety with a 3-methyl-substituted 1,2,4-oxadiazole ring system. This configuration not only imparts specific chemical properties but also opens up avenues for exploring novel pharmacological effects.

The oxadiazole core is a heterocyclic compound characterized by a three-membered ring containing one oxygen and two nitrogen atoms. This structural motif is known for its stability and ability to interact with biological targets such as enzymes and receptors. The presence of the 3-methyl group in the oxadiazole ring enhances its lipophilicity, which can be crucial for membrane permeability and target binding affinity. In contrast, the propionate side chain contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focusing on oxadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds incorporating the oxadiazole scaffold exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, modifications at the 5-position of the oxadiazole ring have been found to modulate its biological activity significantly. The ethyl ester group in ethyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate further influences its pharmacokinetic profile by affecting its metabolic pathways.

The synthesis of ethyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis starts with the preparation of the 3-methyl-substituted 1,2,4-oxadiazole precursor through cyclocondensation reactions involving appropriate precursors such as hydrazine derivatives and dicarbonyl compounds. Subsequent functionalization at the propionic acid position followed by esterification yields the desired product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to enhance reaction efficiency and selectivity.

The pharmacological potential of ethyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory activity against various enzymes implicated in inflammatory responses. Specifically, it has shown promise in modulating lipoxygenase and cyclooxygenase pathways, which are key players in the inflammatory cascade. Additionally, preliminary data suggest that it may possess antiproliferative effects on certain cancer cell lines by interfering with critical signaling pathways involved in cell growth and survival.

The structural features of this compound make it an interesting candidate for further development into a lead molecule for drug discovery programs. The combination of lipophilicity provided by the methyl group and solubility imparted by the propionate ester suggests that it could be effectively delivered systemically while maintaining adequate bioavailability. Furthermore, its ability to interact with multiple biological targets opens up possibilities for multitarget drug design strategies.

In conclusion, Ethyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate (CAS No. 1538896-98-8) represents a promising area of research within pharmaceutical chemistry. Its unique structural attributes and demonstrated biological activities position it as a valuable compound for further exploration in drug development. As research continues to uncover new therapeutic applications for oxadiazole derivatives, compounds like this are likely to play an increasingly significant role in addressing unmet medical needs.